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Flubromazepam: Core Scientific Data

The tables below summarize key chemical, pharmacological, and legal information for Flubromazepam,

which forms the foundation for the application of its deuterated analog.

Table 1: Chemical and Physical Data of Flubromazepam

Property Description

IUPAC Name 7-Bromo-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one [1]

Molecular
Formula

C₁₅H₁₀BrFN₂O [1]

Molar Mass 333.160 g·mol⁻¹ [1]
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Property Description

Chemical
Structure

 Simplified structure based on SMILES:
O=C1CN=C(C2=CC=CC=C2F)C3=C(C=CC(Br)=C3)N1 [2]

Certified
Reference
Material

Typically supplied as 1.0 mg/mL in methanol [2]

Storage -20°C [2]

Table 2: Pharmacological and Legal Status of Flubromazepam

Aspect Details

Pharmacological
Class

Benzodiazepine novel psychoactive substance (NPS) [2] [3]

Primary Target Gamma-aminobutyric acid type A (GABAA) receptor agonist [4]

Reported Effects Anxiolytic, sedative, muscle relaxant, hypnotic, and memory suppression [2] [3]

Elimination Half-Life Reported values vary from 106 hours to 10-20 hours [1] [4]

Harm Potential High addiction potential; risk of dangerous respiratory depression when mixed
with other depressants like alcohol or opioids [2] [3]

Legal Status
(Examples)

UK: Class C [1]. Germany: Anlage II (controlled) [1]. USA: Unscheduled
(Federally), Schedule I in Virginia [1]. South Korea: Schedule I [4]
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Primary Research Applications and Protocols

Flubromazepam is studied primarily in the contexts of forensic toxicology and public health, with research

focusing on its abuse potential and direct toxicity. The deuterated version (Flubromazepam-d4), which

would be structurally identical but with four hydrogen atoms replaced by deuterium, is inferred to be used as

an internal standard in analytical chemistry. Its near-identical chemical behavior but different mass allows

for highly precise quantification of the parent drug in complex biological samples using mass spectrometry

[2]. The certified reference material is designed specifically for this purpose, suitable for preparing

calibrators and controls in gas chromatography (GC/MS) and liquid chromatography (LC/MS)

applications [2].

One key study investigated its dependence potential and cardiotoxicity [4]. Below is an experimental

workflow for the conditioned place preference (CPP) test used to assess the drug's rewarding, and thus

addictive, properties.
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Start Experiment

Habituation
(3 days)

Free access to all compartments

Pre-conditioning
(Day 4)

Measure baseline preference

Conditioning
(10 days)

Odd Days: Drug injection → White compartment
Even Days: Vehicle injection → Black compartment

Post-conditioning
(Day 15)

Measure final preference

Calculate CPP Score
(Post-test time - Pre-test time)

Click to download full resolution via product page

Key Experimental Findings:

Dependence Potential: Mice treated with Flubromazepam (0.1 mg/kg, intraperitoneally) showed a
significant preference for the drug-paired compartment, indicating that the drug has rewarding effects

and a potential for dependence [4].
Cardiotoxicity: In vitro studies demonstrated that Flubromazepam (at 100 μM) reduced cell viability

in a cardiomyocyte cell line (H9c2) and considerably inhibited potassium channels in a hERG assay,
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suggesting a potential risk for inducing cardiac arrhythmias [4]. Electrocardiography (ECG) in rats

showed that Flubromazepam increased RR intervals, indicating it can slow heart rate [4].

Toxicity and Harm Potential Overview

A major focus of research is understanding the significant risks associated with this unapproved drug.

Overdose Risk: Its potent effects and very long elimination half-life pose a high risk of overdose,

as the drug can accumulate in the body with repeated dosing [3] [4].
Drug Combinations: Fatal overdose is a major concern when Flubromazepam is combined with

other central nervous system (CNS) depressants like alcohol, opioids, or gabapentinoids, as this
can lead to severe respiratory depression [3].

Withdrawal: Discontinuation after regular use can lead to a severe and potentially life-threatening
withdrawal syndrome, including a risk of seizures. A controlled tapering of the dose is strongly

recommended instead of abrupt cessation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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